Cas no 60-11-7 (Dimethyl Yellow)

• Product Name: Dimethyl Yellow
• CAS No: 60-11-7
• MF: C₁₄H₁₅N₃
• MW: 225.2890
• MDL: MFCD00008308
• CID: 33746
• PubChem ID: 87566941
• Update Time: 2025-10-29

Dimethyl Yellow Chemical and Physical Properties

Names and Identifiers

• Methyl Yellow
• 4-Dimethylaminoazobenzene
• C.I. 11020
• N,N-Dimethyl-4-phenylazoaniline
• Solvent Yellow 2
• Dimethyl yellow
• Methylgelb
• Butter Yellow
• METHYL YELLOW, (C.I.11020) INDICATOR GRADE
• MethylYellow,indicatorgrade,pure100GR
• p-Dimethylaminoazobenzene
• 60-11-
• C.I. Solvent yellow 2
• Dimethyl yellow solution
• indicator
• Methyl Yellow, indicator grade, pure
• Methyl Yellow, pure, indicator grade
• N,N-DiMethyl-4-(phenylazo)benzenaMine
• Oil yellow
• p-DiMethylaMinoazobenzene
• 4-(Dimethylamino)azobenzene
• N,N-Dimethyl-4-(phenylazo)aniline
• Sudan Yellow
• Fat Yellow
• Sudan Yellow GG
• Stear Yellow JB
• Somalia Yellow A
• Oil Yellow N
• Oil Yellow G
• Oil Yellow D
• Fat Yellow R
• Fat Yellow A
• Sudan GG
• Oil Yellow DN
• Enial Yellow 2G
• Oil Yellow GR
• Fat Yellow ES
• Petrol Yellow WT
• Oleal Yellow 2G
• Oil Yellow GG
• Oil Yellow FF
• Oil Yellow II
• Oil Yellow FN
• Oil Yellow BB
• Oil Yellow PEL
• Sudan Yellow GGA
• Resinol Yel
• STL453577
• Grasal Brilliant Yellow
• BDBM115181
• Iketon yellow extra
• p-(Dimethylamino)azobenzene
• Benzenamine,N-dimethyl-4-(phenylazo)-
• P.d.a.b.
• F0001-1574
• Silotras Yellow T2G
• 25548-37-2
• methylyellow
• Dimethyl Yellow N,N-Dimethylaniline
• Methyl yellow (MY)
• Azobenzene, p-dimethylamino-
• M0036
• CHEMBL263116
• NCGC00090871-02
• 4-(DIMETHYLAMINO)AZOBENZENE [HSDB]
• Aniline, N,N-dimethyl-p-(phenylazo)-
• Fat Yellow R (8186)
• CI 11020
• AI3-08903
• 4-Dimethylaminophenylazobenzene
• CS-0064872
• N,N-Dimethyl-4-(phenylazo)benzamine
• N,N-Dimethyl-4-aminoazobenzene
• p-Dimethylaminoazobenzen
• N,N-dimethyl-4-(phenyldiazenyl)aniline
• Zlut rozpoustedlova 2
• P-DIMETHYLAMINOAZOBENZENE [MI]
• HSDB 2692
• Fat Yellow Extra Conc.
• Buttergelb
• N,N-Dimethyl-4-phenylazo benzenamine
• Fat Yellow extra conc
• para-(Dimethylamino)azobenzene
• Waxoline Yellow ADS
• Resoform Yellow Gga
• N,N-Dimethyl-p-(phenylazo)aniline, 8CI
• Butyro flavine
• N,N-Dimethyl-p-aminoazobenzene
• Fat Yellow AD OO
• WLN: 1N1&R DNUNR
• p-Dimethylaminoazobenzen [Czech]
• N,N-Dimethyl-4-(phenylazo)benzenamine, 9CI
• N,N-Dimethyl-4-[(E)-phenyldiazenyl]aniline
• Jaune de beurre [French]
• RCRA waste no. U093
• Organol Yellow ADM
• P-(Dimethylamino)azobenzene [methyl yellow]
• 4-(N,N-Dimethylamino)azobenzene
• azobenzene, 4-dimethylamino-
• Azobenzene, p-(dimethylamino)-
• CBDivE_002921
• DTXCID50491
• Aniline,N-dimethyl-p-(phenylazo)-
• Sudan Yellow 100 microg/mL in Acetonitrile
• Benzeneazodimethylaniline
• N,N-dimethyl-4-(2-phenyldiazen-1-yl)aniline
• CAS-60-11-7
• NCGC00090871-03
• Dimethylaminoazobenzene
• Fat Yellow ES Extra
• Q416956
• AKOS004901449
• p-(dimethylamino)azobenzene; Dimethyl Yellow; Methyl yellow; 4-Dimethylaminoazobenzene; 4-(Dimethylamino)azobenzene;
• Aniline, N,N-dimethyl-p-phenylazo-
• UNII-A49L8E13FD
• NCGC00090871-01
• DAB (carcinogen)
• NS00003488
• N,N-Dimethyl-p-azoaniline
• Dimethyl aminoazobenzene
• Dimethyl yellow, JIS special grade
• M0048
• CCRIS 251
• Methyl Yellow, indicator
• DTXSID5020491
• Silotras Yellow T 2G
• MFCD00008308
• CI Solvent Yellow 2
• Zlut maselna
• CHEBI:17903
• EINECS 200-455-7
• CHEMBL1090440
• PARA-DIMETHYLAMINOAZOBENZENE [IARC]
• NSC-6236
• Brilliant Fast Yellow
• Tox21_200757
• 4-(Dimethylamino)azobenzol
• Waxoline Yellow AD
• p-Dimethylamino-azobenzol [German]
• (p-Dimethylaminophenyl)phenyldiazene
• Resinol Yellow GR
• AKOS024348859
• NCGC00258311-01
• NCGC00090871-04
• JCYPECIVGRXBMO-FOCLMDBBSA-N
• (4-Dimethylaminophenyl)phenyldiazene
• HY-W025785
• 4-(Dimethylamino)phenylazobenzene
• C03764
• para-dimethylaminoazobenzene
• D0231
• N,N-Dimethyl-p-(phenylazo)aniline
• Dimethyl Yellow Analar
• N,N-Dimethyl-4-(phenylazo)benzenamine
• Atul Fast Yellow R
• A49L8E13FD
• N,N-DIMETHYL-P-PHENYLAZOANILINE
• Usaf ek-338
• 4-(Phenylazo)-N,N-dimethylaniline
• 4-Dimethylaminoazobenzol
• Benzenamine, N,N-dimethyl-4-(phenylazo)-
• EN300-19062
• Yellow G Soluble in Grease
• (E)-N,N-dimethyl-4-(phenyldiazenyl)aniline
• Zlut maselna [Czech]
• p-Dimethylamino-azobenzol
• D73332
• NSC 6236
• Rcra waste number U093
• LS-14292
• Zlut rozpoustedlova 2 [Czech]
• SCHEMBL187589
• Cerasine Yellow GG
• NSC6236
• 60-11-7
• N,N-dimethyl-4-phenyldiazenylaniline
• Jaune de beurre
• Benzenamine, N,N-dimethyl-4-(2-phenyldiazenyl)-
• Dimethyl Yellow (C.I. 11020)
• Dimethyl Yellow

• MDL： MFCD00008308
• Inchi： 1S/C14H15N3/c1-17(2)14-10-8-13(9-11-14)16-15-12-6-4-3-5-7-12/h3-11H,1-2H3/b16-15+
• InChI Key： JCYPECIVGRXBMO-FOCLMDBBSA-N
• SMILES： N(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])/N=N/C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 746016

Computed Properties

• Exact Mass: 225.12700
• Monoisotopic Mass: 225.126597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28

Experimental Properties

• Color/Form: Golden yellow flake or orange powder.
• Density: 1.1303 (rough estimate)
• Melting Point: 111 °C (dec.) (lit.)
• Boiling Point: 356.8°C (rough estimate)
• Flash Point: 178.205°C
• Refractive Index: 1.5770 (estimate)
• Solubility: Solubility Insoluble in water; soluble in ethanol, benzene, ether, chloroform,petroleum ether, mineralacids, oils
• Water Partition Coefficient: 13.6 mg/L
• Stability/Shelf Life: Stable, but heat and light sensitive. Incompatible with strong oxidizing agents, strong acids.
• PSA: 27.96000
• LogP: 4.16800
• Merck: 3229
• pka: 3.226(at 25℃)
• Color index: 11020
• λmax: 408nm, 256nm, 508nm
• PH: 2.9(red)-4(yellow/orange)
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in ethanol, benzene, chloroform, ether, petroleum ether, strong acids and oils, insoluble in water.

Dimethyl Yellow Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H351
• Warning Statement： P281,P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-40
• Safety Instruction： S36/37-S45
• RTECS：BX7350000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：(BD00824354)
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R25; R40; R68
• Packing Group：III
• Hazard Level：6.1

Additional information on Dimethyl Yellow

Professional Introduction to Dimethyl Yellow (CAS No: 60-11-7)

Dimethyl Yellow, with the chemical formula C₁₄H₁₄N₂S and a CAS number of 60-11-7, is a well-known organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its vibrant yellow color, is primarily utilized as a pH indicator and has found applications in various analytical and biochemical processes. Its unique molecular structure and spectral properties make it an invaluable tool in laboratory settings, particularly where precise pH measurements are essential.

The structural composition of Dimethyl Yellow is derived from a thiazole core, which is a heterocyclic compound containing sulfur. This core structure is flanked by two dimethylamino groups, contributing to its stability and reactivity under a wide range of conditions. The presence of these functional groups allows for selective interaction with hydrogen ions (H⁺), making it an effective pH indicator within the range of pH 6.1 to 7.6. The compound exhibits a distinct color change from yellow to red as the pH decreases, facilitating accurate and immediate visual detection of pH shifts.

In recent years, Dimethyl Yellow has been increasingly explored for its potential applications in pharmaceutical research. Its ability to interact with biological molecules has led to studies investigating its role in modulating enzyme activity and cellular processes. For instance, researchers have examined its interaction with various proteases and kinases, aiming to understand how it can influence the activity of these critical biological catalysts. The compound's stability under physiological conditions makes it an attractive candidate for use in drug design and development.

The spectroscopic properties of Dimethyl Yellow have also been extensively studied, particularly in the context of fluorescence quenching and enhancement. These studies have revealed that the compound can undergo significant changes in its fluorescence emission upon binding to specific analytes, making it a promising tool for developing highly sensitive biosensors. For example, researchers have utilized Dimethyl Yellow-based sensors to detect trace amounts of metal ions and small organic molecules in biological samples. This capability is particularly valuable in environmental monitoring and clinical diagnostics, where early detection of harmful substances is crucial.

In addition to its role as a pH indicator and biosensor component, Dimethyl Yellow has been investigated for its potential antimicrobial properties. Preliminary studies have shown that the compound can exhibit inhibitory effects on certain bacterial and fungal strains when used at appropriate concentrations. This finding has sparked interest in exploring its applications as a preservative or antimicrobial agent in pharmaceutical formulations. Further research is ongoing to elucidate the mechanisms behind these effects and to determine the optimal conditions for their application.

The synthesis of Dimethyl Yellow (CAS No: 60-11-7) typically involves a multi-step process that begins with the condensation of dimethylamine with appropriate precursors to form the thiazole ring structure. Subsequent functionalization steps introduce the necessary dimethylamino groups, resulting in the final product. Advances in synthetic chemistry have enabled more efficient and scalable production methods, making Dimethyl Yellow more accessible for research purposes. These improvements have also led to better control over the purity and consistency of the compound, ensuring reliable results in various applications.

The safety profile of Dimethyl Yellow is another critical aspect that has been thoroughly evaluated. While it is not classified as a hazardous substance under standard laboratory conditions, proper handling procedures should still be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound to prevent skin and eye contact. Additionally, adequate ventilation should be maintained in laboratory settings to avoid inhalation of any dust or vapors that may be generated during handling or storage.

The future prospects for Dimethyl Yellow are promising, with ongoing research suggesting new and innovative applications across multiple disciplines. As our understanding of its chemical properties continues to grow, so does its potential utility in solving complex problems in chemistry, biology, and medicine. Whether used as a pH indicator, biosensor component, or antimicrobial agent, this versatile compound remains a cornerstone of modern chemical research.